2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one
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Description
2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one is a pyrrolidine-based compound with a benzyl(isopropyl)amino-methyl substituent at the 2-position of the pyrrolidine ring. It serves as a pharmaceutical intermediate, with a molecular formula of C17H27N3O, molecular weight 289.42 g/mol, and CAS number 1354028-84-4 . The compound is typically synthesized at 97% purity and is structurally characterized by a chiral (S)-configuration at both the pyrrolidine and propanone moieties.
Properties
Molecular Formula |
C18H29N3O |
|---|---|
Molecular Weight |
303.4 g/mol |
IUPAC Name |
2-amino-1-[2-[[benzyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]propan-1-one |
InChI |
InChI=1S/C18H29N3O/c1-14(2)20(12-16-8-5-4-6-9-16)13-17-10-7-11-21(17)18(22)15(3)19/h4-6,8-9,14-15,17H,7,10-13,19H2,1-3H3 |
InChI Key |
KDZYPFLVLBSRMC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(CC1CCCN1C(=O)C(C)N)CC2=CC=CC=C2 |
Origin of Product |
United States |
Biological Activity
2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one, a compound featuring a pyrrolidine moiety and an amino group, has garnered attention for its potential biological activities, particularly in the context of pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
The biological activity of 2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one is primarily linked to its interaction with various molecular targets:
- Inhibition of Protein Kinases : The compound has been noted for its potential as an inhibitor of polo-like kinase 1 (Plk1), a critical regulator in cell cycle progression and cancer cell proliferation. Inhibiting Plk1 can lead to reduced tumor growth and enhanced apoptosis in cancer cells .
- Neuroprotective Properties : Studies suggest that derivatives of this compound may exhibit neuroprotective effects by inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmitter breakdown. This inhibition could be beneficial in treating neurodegenerative diseases such as Alzheimer's .
- Antimicrobial Activity : Recent investigations have shown that related compounds possess significant antibacterial properties against various strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds indicate their efficacy as potential antimicrobial agents .
Case Studies and Experimental Data
Pharmacological Applications
Given its diverse biological activities, 2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one has potential applications in:
- Cancer Therapy : As a Plk1 inhibitor, it may serve as a therapeutic agent in oncology.
- Neurodegenerative Diseases : Its role as an AChE inhibitor positions it as a candidate for treating conditions like Alzheimer's disease.
- Infectious Diseases : Its antimicrobial properties suggest utility in developing new antibiotics.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a class of 2-amino-propan-1-one derivatives with variable substituents on the pyrrolidine ring. Below is a detailed comparison with key analogs:
Structural Variations and Molecular Data
The substituents on the pyrrolidine ring and their positions significantly influence physicochemical properties. Key analogs include:
Table 1: Structural and Molecular Comparison
Note: Formula and weight for C16H25N3O are inferred from structural analysis due to incomplete data in sources.
Key Observations:
Substituent Size and Weight :
- Replacing isopropyl (C3H7) with cyclopropyl (C3H5) in the benzyl group increases molecular weight by ~12 g/mol (e.g., 289.42 → 301.43) due to the cyclopropane ring’s strained structure .
- Smaller substituents (e.g., methyl ) reduce molecular weight, as seen in the C16H25N3O analog (275.39 g/mol) .
Positional Isomerism :
- Substitution at the C3 position (e.g., CAS 1401665-37-9) instead of C2 lowers molecular weight (287.41 vs. 301.43) due to reduced steric bulk .
Chirality :
- All compounds exhibit (S)-configuration at critical positions, which may influence binding affinity in biological systems.
Functional Implications
While pharmacological data are absent in the provided evidence, structural trends suggest:
- Cyclopropyl-containing analogs (e.g., CAS 1354027-14-7) may introduce conformational rigidity, which could modulate receptor interactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
